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Compound of Interest

Compound Name: Ethoxytrimethylsilane

Cat. No.: B156612

Essential Safety and Handling Guide for
Ethoxytrimethylsilane

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Ethoxytrimethylsilane, tailored for laboratory professionals in
research and drug development.

Hazard Identification and Personal Protective
Equipment (PPE)

Ethoxytrimethylsilane is a highly flammable liquid and vapor that can cause serious eye and
skin irritation, as well as respiratory tract irritation.[1][2][3] It is also moisture-sensitive.[2]
Adherence to strict safety protocols is mandatory to mitigate risks.

Minimum Required Personal Protective Equipment (PPE):
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
meeting EN166 or OSHA 29
CFR 1910.133 standards. A
face shield is recommended
when there is a risk of

splashing.[1][2]

Protects against splashes and
vapors that can cause serious

eye irritation or damage.[1][2]

Hand Protection

Appropriate chemical-resistant
gloves (e.g., nitrile, neoprene).
Gloves must be inspected
before use and disposed of

after contamination.[3][4][5]

Prevents skin contact which

can cause irritation.[1][2]

Body Protection

Chemical-resistant laboratory
coat. For larger quantities or
increased splash risk,
chemical-resistant coveralls or

an apron may be necessary.[1]

[6]

Protects skin from accidental

contact and spills.[1]

Respiratory Protection

Use in a well-ventilated area,
such as a chemical fume hood,
is required.[1] If ventilation is
inadequate, a NIOSH-
approved respirator with an
appropriate filter (e.g., ABEK
(EN14387)) must be used.

Protects against inhalation of
vapors which can cause
respiratory tract irritation and
central nervous system

depression.[1]

Chemical Properties and Storage

Proper storage and an understanding of the chemical's properties are crucial for safety.
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Property Value

CAS Number 1825-62-3

Molecular Formula C5H140Si[3]

Boiling Point 75-76 °C

Flash Point -18 °C to -19.5 °C (closed cup)[1]
Density 0.757 g/mL at 25 °C

Vapor Pressure 533 hPa at 56 °C[3]

Storage Requirements:

Store in a cool, dry, well-ventilated area away from sources of ignition.[1]

Keep containers tightly closed to prevent moisture contact.[1][3]

Store in a flammables-area.[1]

Ground and bond containers when transferring material to prevent static discharge.[1]

Incompatible with acids and peroxides.[2]

Standard Operating Procedures

Handling:

o Ensure a safety shower and eyewash station are readily accessible.[1]
e Work exclusively in a well-ventilated chemical fume hood.[1]

» Use spark-proof tools and explosion-proof equipment.[1]

¢ Avoid contact with eyes, skin, and clothing.[1]

e Do not breathe vapors.[3]

o Keep away from heat, sparks, and open flames.[1]
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o Take precautionary measures against static discharge.[3]
Disposal:
o Dispose of waste in accordance with all federal, state, and local regulations.[1]

o Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[1]

e Do not dispose of it in drains.[3]

e Surplus and non-recyclable solutions should be handled by a licensed disposal company.[3]
o Empty containers may retain product residue and should be handled as hazardous waste.[1]
Emergency Procedures

First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

» Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Seek medical attention.[1]

« Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration. Do not use mouth-to-mouth resuscitation.
Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[1]

Spill Response:
» Evacuate personnel from the immediate area.

* Remove all sources of ignition.[1]
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e Ensure adequate ventilation.[1]
e Wear appropriate PPE as outlined in Section 1.

o Contain the spill using inert, non-combustible absorbent material (e.g., sand, vermiculite,
diatomaceous earth).[3] Do not use combustible materials like sawdust.

o Collect the absorbed material using spark-proof tools and place it in a suitable, closed
container for disposal.[1]

e Do not allow the spill to enter drains or waterways.[3]

Workflow for Handling an Ethoxytrimethylsilane
Spill
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Ethoxytrimethylsilane Spill Occurs

Evacuate Immediate Area
& Alert Others

Don Appropriate PPE

(Gloves, Goggles, Lab Coat, Respirator if needed)

Remove All
Ignition Sources

Ensure Adequate
Ventilation (Fume Hood)

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
with Spark-Proof Tools

Place in a Labeled,
Closed Container for Hazardous Waste

Decontaminate Spill Area
& Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Workflow for a safe response to an Ethoxytrimethylsilane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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